6-Fluoropyridine-3-sulfonyl chloride
Overview
Description
6-Fluoropyridine-3-sulfonyl chloride is a chemical compound with the molecular formula C5H3ClFNO2S . It is a derivative of pyridine, which is a basic heterocyclic organic compound. Similar compounds have been used in the synthesis of various pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of 6-Fluoropyridine-3-sulfonyl chloride consists of 5 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom . The InChI code for this compound is 1S/C5H3ClFNO2S/c6-4-1-3 (12 (7,10)11)2-9-5 (4)8/h1-2H .Physical And Chemical Properties Analysis
6-Fluoropyridine-3-sulfonyl chloride has a molecular weight of 195.6 . The predicted boiling point is 307.0±22.0 °C , and the predicted density is 1.583±0.06 g/cm3 . The pKa of the compound is predicted to be -7.39±0.11 .Scientific Research Applications
Synthesis and Reactivity
- Palladium-Catalyzed C-H Bond Sulfonylation : 6-Fluoropyridine-3-sulfonyl chloride can be used in palladium-catalyzed C-H bond sulfonylation reactions. This process is crucial for the synthesis of halo-substituted diarylsulfones, enabling further chemical transformations (Sasmal et al., 2018).
Medicinal Chemistry and Drug Development
- Synthesis of Bis[(trifluoromethyl)sulfonyl]ethyl-decorated Heterocycles : This compound is valuable in the controlled synthesis of bis[(trifluoromethyl)sulfonyl]ethyl-decorated heterocycles. It's especially important for the late-stage structural modification of pharmaceuticals, demonstrating its utility in medicinal chemistry (Almendros et al., 2018).
Radiolabelling and Imaging
- Use in Radiolabelling of Amines : 6-Fluoropyridine-3-sulfonyl chloride is used as a prosthetic agent in radiolabelling of amines. This application is significant in the development of compounds for imaging techniques like Positron Emission Tomography (PET) (Löser et al., 2013).
Organic Synthesis and Material Science
- Development of New Reagents : It serves in the development of new reagents like 1-bromoethene-1-sulfonyl fluoride, which are significant in regioselective synthesis and as a sulfur(VI) fluoride exchange (SuFEx) clickable material (Leng & Qin, 2018).
- Catalytic Meta Sulfonation : It's involved in ruthenium-catalyzed meta sulfonation of 2-phenylpyridines, offering access to atypical regioselectivity in reactions involving chelation-assisted cyclometalation (Saidi et al., 2011).
Safety and Hazards
6-Fluoropyridine-3-sulfonyl chloride is considered hazardous. It is classified as a skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (single exposure) with the target organ being the respiratory system . The compound is also classified as a danger under the GHS05 hazard classification .
properties
IUPAC Name |
6-fluoropyridine-3-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClFNO2S/c6-11(9,10)4-1-2-5(7)8-3-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJVKLXSVDZUDMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1S(=O)(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClFNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoropyridine-3-sulfonyl chloride | |
CAS RN |
1025509-80-1 |
Source
|
| Record name | 6-fluoropyridine-3-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1,1,1-Trifluoropropan-2-yl)oxy]pyridine-3-carbonitrile](/img/structure/B1528831.png)
![5-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1-methyl-1H-1,2,4-triazole](/img/structure/B1528838.png)
